![molecular formula C11H19NO4 B2948510 Tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate CAS No. 1063733-66-3](/img/structure/B2948510.png)
Tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate
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Overview
Description
Tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate is a chemical compound with the empirical formula C11H19NO4 . It has a molecular weight of 229.27 . This compound is typically used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO=C(OC(C)(C)C)N1CC2(COCC1)CO2
. This indicates that the molecule contains a carbamate group (OC(O)N), a tert-butyl group (C©©C), and a spirocyclic structure (1,5-dioxa-8-azaspiro[2.6]nonane). Physical And Chemical Properties Analysis
This compound is a solid compound . Its molecular weight is 229.27 g/mol . The compound’s InChI key isFRFINYDYCUOIEK-UHFFFAOYSA-N
.
Scientific Research Applications
Synthetic Routes and Chemical Transformations
Research has elucidated efficient synthetic routes and chemical transformations of tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate derivatives, showcasing their versatility as building blocks in organic synthesis. Meyers et al. (2009) describe scalable synthetic routes for tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, highlighting its utility for selective derivation and novel compound synthesis Meyers et al., 2009. Lattes et al. (1982) demonstrate the stereoelectronic control theory through photochemical and thermal rearrangement of oxaziridines, using a spirooxaziridine derivative as a case study Lattes et al., 1982. These studies underscore the compound's role in accessing chemical spaces complementary to conventional piperidine systems.
Conformational Analysis and Protections
Spirolactams, structurally related to this compound, have been synthesized and analyzed for their conformational behavior as pseudopeptide surrogates. Fernandez et al. (2002) report on spirolactams as conformationally restricted dipeptide mimetics, contributing to the understanding of peptide structure and function Fernandez et al., 2002.
Nucleophilic Substitutions and Radical Reactions
Jasch et al. (2012) explore the versatility of tert-butyl phenylazocarboxylates in synthetic organic chemistry, including nucleophilic substitutions and radical reactions. This work highlights the reactivity of benzene rings and the potential for modifying azocarboxamides Jasch et al., 2012.
Supramolecular Arrangements
The study by Graus et al. (2010) on cyclohexane-5-spirohydantoin derivatives, closely related in structure, reveals insights into the molecular and crystal structure relationships, emphasizing the impact of substituents on supramolecular arrangements Graus et al., 2010.
Safety and Hazards
Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product . It’s important to handle this compound with appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer for information on safety and handling.
Future Directions
The future directions for the use of Tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate would depend on the results of ongoing research involving this compound. As it is used for research purposes , its potential applications could be vast, spanning from chemical synthesis to potential uses in pharmaceuticals or materials science.
properties
IUPAC Name |
tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO4/c1-10(2,3)16-9(13)12-4-5-14-7-11(6-12)8-15-11/h4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRFINYDYCUOIEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOCC2(C1)CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1063733-66-3 |
Source
|
Record name | tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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